D-erythro-Dihydro-D-sphingosine-1-phosphate
D-erythro-Dihydro-D-sphingosine-1-phosphate
Sphinganine 1-phosphate is a sphingoid 1-phosphate that is the monophosphorylated derivative of sphinganine. It has a role as a mouse metabolite. It derives from a sphinganine. It is a conjugate acid of a sphinganine 1-phosphate(1-).
Sphinganine-phosphate belongs to the class of organic compounds known as phosphosphingolipids. These are sphingolipids with a structure based on a sphingoid base that is attached to a phosphate head group. They differ from phosphonospingolipids which have a phosphonate head group. Sphinganine-phosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. Sphinganine-phosphate has been primarily detected in blood. Within the cell, sphinganine-phosphate is primarily located in the cytoplasm, membrane (predicted from logP), endoplasmic reticulum and endosome. Sphinganine-phosphate exists in all eukaryotes, ranging from yeast to humans. In humans, sphinganine-phosphate is involved in the metachromatic leukodystrophy (MLD) pathway, the globoid cell leukodystrophy pathway, and the sphingolipid metabolism pathway. Sphinganine-phosphate is also involved in a few metabolic disorders, which include the gaucher disease pathway, the fabry disease pathway, and the krabbe disease pathway.
Sphinganine-phosphate belongs to the class of organic compounds known as phosphosphingolipids. These are sphingolipids with a structure based on a sphingoid base that is attached to a phosphate head group. They differ from phosphonospingolipids which have a phosphonate head group. Sphinganine-phosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. Sphinganine-phosphate has been primarily detected in blood. Within the cell, sphinganine-phosphate is primarily located in the cytoplasm, membrane (predicted from logP), endoplasmic reticulum and endosome. Sphinganine-phosphate exists in all eukaryotes, ranging from yeast to humans. In humans, sphinganine-phosphate is involved in the metachromatic leukodystrophy (MLD) pathway, the globoid cell leukodystrophy pathway, and the sphingolipid metabolism pathway. Sphinganine-phosphate is also involved in a few metabolic disorders, which include the gaucher disease pathway, the fabry disease pathway, and the krabbe disease pathway.
Brand Name:
Vulcanchem
CAS No.:
108126-32-5
VCID:
VC0013060
InChI:
InChI=1S/C18H40NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h17-18,20H,2-16,19H2,1H3,(H2,21,22,23)/t17-,18+/m0/s1
SMILES:
CCCCCCCCCCCCCCCC(C(COP(=O)(O)O)N)O
Molecular Formula:
C18H40NO5P
Molecular Weight:
381.5 g/mol
D-erythro-Dihydro-D-sphingosine-1-phosphate
CAS No.: 108126-32-5
Main Products
VCID: VC0013060
Molecular Formula: C18H40NO5P
Molecular Weight: 381.5 g/mol
CAS No. | 108126-32-5 |
---|---|
Product Name | D-erythro-Dihydro-D-sphingosine-1-phosphate |
Molecular Formula | C18H40NO5P |
Molecular Weight | 381.5 g/mol |
IUPAC Name | [(2S,3R)-2-amino-3-hydroxyoctadecyl] dihydrogen phosphate |
Standard InChI | InChI=1S/C18H40NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h17-18,20H,2-16,19H2,1H3,(H2,21,22,23)/t17-,18+/m0/s1 |
Standard InChIKey | YHEDRJPUIRMZMP-ZWKOTPCHSA-N |
Isomeric SMILES | CCCCCCCCCCCCCCC[C@H]([C@H](COP(=O)(O)O)N)O |
SMILES | CCCCCCCCCCCCCCCC(C(COP(=O)(O)O)N)O |
Canonical SMILES | CCCCCCCCCCCCCCCC(C(COP(=O)(O)O)N)O |
Physical Description | Solid |
Description | Sphinganine 1-phosphate is a sphingoid 1-phosphate that is the monophosphorylated derivative of sphinganine. It has a role as a mouse metabolite. It derives from a sphinganine. It is a conjugate acid of a sphinganine 1-phosphate(1-). Sphinganine-phosphate belongs to the class of organic compounds known as phosphosphingolipids. These are sphingolipids with a structure based on a sphingoid base that is attached to a phosphate head group. They differ from phosphonospingolipids which have a phosphonate head group. Sphinganine-phosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. Sphinganine-phosphate has been primarily detected in blood. Within the cell, sphinganine-phosphate is primarily located in the cytoplasm, membrane (predicted from logP), endoplasmic reticulum and endosome. Sphinganine-phosphate exists in all eukaryotes, ranging from yeast to humans. In humans, sphinganine-phosphate is involved in the metachromatic leukodystrophy (MLD) pathway, the globoid cell leukodystrophy pathway, and the sphingolipid metabolism pathway. Sphinganine-phosphate is also involved in a few metabolic disorders, which include the gaucher disease pathway, the fabry disease pathway, and the krabbe disease pathway. |
Synonyms | dihydrosphingosine 1-phosphate dihydrosphingosine-1-phosphate sphinganine 1-phosphate |
PubChem Compound | 644260 |
Last Modified | Nov 11 2021 |
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